![molecular formula C6H15NO B054265 (S)-tert-Leucinol CAS No. 112245-13-3](/img/structure/B54265.png)
(S)-tert-Leucinol
Overview
Description
Synthesis Analysis
This would involve a detailed examination of the methods used to synthesize the compound, including the starting materials, the reaction conditions, and the yield of the product .Molecular Structure Analysis
This would involve using techniques such as X-ray crystallography, NMR spectroscopy, or mass spectrometry to determine the compound’s molecular structure .Chemical Reactions Analysis
This would involve studying the reactions that the compound undergoes, including its reactivity, the conditions under which it reacts, and the products of its reactions .Physical And Chemical Properties Analysis
This would involve measuring properties such as the compound’s melting point, boiling point, solubility, and reactivity .Scientific Research Applications
Biotechnological Applications
L-tert-Leucinol is widely used as a vital chiral intermediate for pharmaceuticals and as a chiral auxiliary for organocatalysis . It is generally prepared via the asymmetric reduction of trimethylpyruvate (TMP) catalyzed by NAD±dependent leucine dehydrogenase (LeuDH) . The catalytic efficiency and coenzyme affinity of LeuDH from Bacillus cereus have been improved for the synthesis of L-tert-Leucinol .
Pharmaceutical Applications
L-tert-Leucinol is a vital chiral intermediate for the synthesis of anti-cancer or anti-HIV protease inhibitors . This makes it a crucial compound in the development of life-saving drugs.
Organocatalysis
L-tert-Leucinol is also widely used as a chiral auxiliary for organocatalysis . Its inflexible and hydrophobic tert-butyl group makes it particularly useful in asymmetric synthesis .
Enzymatic Methods
Compared with the chemical production of L-tert-Leucinol, enzymatic methods are regarded as alternative processes as they are environmentally friendly and highly enantioselective . The NAD±dependent leucine dehydrogenase (LeuDH), which catalyzes the conversion of trimethylpyruvate (TMP) to L-tert-Leucinol, is the most promising tool for its high theoretical conversion rate and atom efficiency .
Synthesis of Chiral Copper (II) Polymers
L-tert-Leucinol is used as a key precursor in the synthesis of chiral copper (II) polymers . These polymers can catalyze the kinetic resolution of secondary alcohols by acylation .
Chiral Auxiliary and Building Block
L-tert-Leucinol is used as a chiral auxiliary and building block which usually induces higher stereoselectivities than the corresponding derivatives of valinol . It has been used in the Claisen rearrangement of N-allyl ketene-N,O-acetals, preparation of an effective C2-symmetrical catalyst for hydrosilylation of ketones, alkylation of bicyclic N,O-acetals with keto acids, and Ullmann coupling .
Mechanism of Action
Target of Action
The primary target of L-tert-Leucinol is the enzyme NAD±dependent leucine dehydrogenase (LeuDH) . This enzyme plays a crucial role in the metabolic processes of the cell, particularly in the asymmetric reduction of trimethylpyruvate (TMP) .
Mode of Action
L-tert-Leucinol interacts with its target, LeuDH, by serving as a substrate for the enzyme . The compound is involved in the enzymatic reduction of TMP, catalyzed by LeuDH . This interaction results in changes in the enzymatic activity of LeuDH, affecting the metabolic processes within the cell.
Biochemical Pathways
The interaction of L-tert-Leucinol with LeuDH affects the metabolic pathway involving the reduction of TMP . This process is crucial for various biochemical reactions within the cell, including the synthesis of vital chiral intermediates for pharmaceuticals and organocatalysis .
Pharmacokinetics
It is known that the compound is used in enzymatic methods due to their environmentally friendly nature and high enantioselectivity .
Result of Action
The action of L-tert-Leucinol results in the production of L-Tle, a vital chiral intermediate for the synthesis of anti-cancer or anti-HIV protease inhibitors . This highlights the significant molecular and cellular effects of the compound’s action.
Safety and Hazards
properties
IUPAC Name |
(2S)-2-amino-3,3-dimethylbutan-1-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H15NO/c1-6(2,3)5(7)4-8/h5,8H,4,7H2,1-3H3/t5-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBULSURVMXPBNA-RXMQYKEDSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(CO)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)[C@@H](CO)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H15NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50920704 | |
Record name | (2S)-2-Amino-3,3-dimethyl-1-butanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50920704 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
117.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-tert-Leucinol | |
CAS RN |
112245-13-3 | |
Record name | (2S)-2-Amino-3,3-dimethyl-1-butanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=112245-13-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (2S)-2-Amino-3,3-dimethyl-1-butanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50920704 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.